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Compound of Interest

Compound Name: 5-Tridecanone

CAS No.: 57702-05-3

Cat. No.: B7823610

Get Quote

To understand the strict disposal protocols for 5-Tridecanone, one must first analyze its

physical and chemical properties.

Table 1: Quantitative Physicochemical Properties of 5-Tridecanone

Property Value Source

CAS Number 30692-16-1 [1]

Molecular Formula C13H26O [4]

Molecular Weight 198.34 g/mol [4]

Boiling Point 550.71 K (277.5 °C) [4]

LogP (Octanol/Water) 4.496 [4]

Water Solubility (Log10WS) -4.54 (Practically Insoluble) [4]

Causality in Waste Management:

Environmental Persistence: With a high LogP of 4.496 and a Log10WS of -4.54, 5-
Tridecanone is highly hydrophobic and practically insoluble in water[4]. Consequently, it
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must never be disposed of down the drain. If introduced into municipal sewers, it will

separate, accumulate, and pose a severe toxicity risk to aquatic environments[3].

Chemical Reactivity: As an aliphatic ketone, it is combustible and highly incompatible with

strong oxidizing agents[5][6]. It must be strictly segregated from acids, peroxides, and other

reactive species to prevent exothermic reactions, the generation of flammable gases, or fire

in the waste accumulation area[5][7].

The Logic of Non-Halogenated Waste Segregation
5-Tridecanone consists entirely of carbon, hydrogen, and oxygen[4]. Therefore, it must be

classified and collected as Non-Halogenated Solvent Waste[3][7].

The Causality of Segregation: Halogenated solvents (containing Cl, F, Br, or I) require

specialized commercial incineration utilizing acid gas scrubbers to neutralize hydrohalic acids

and prevent the formation of highly toxic dioxins and furans[3][8]. Mixing a non-halogenated

ketone like 5-Tridecanone into a halogenated waste container forces the entire mixture to be

treated as halogenated waste[8]. This violates waste minimization principles and needlessly

increases hazardous waste management costs[3].

Operational Workflow: 5-Tridecanone Segregation
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Decision tree for 5-Tridecanone waste segregation and disposal.

Standard Operating Procedure (SOP): Step-by-Step
Disposal
Phase 1: Satellite Accumulation Area (SAA) Setup

Container Selection: Select a chemically compatible, vapor-tight container (e.g., a 4-liter

white poly bottle or a 5-gallon HDPE carboy)[9]. Do not use metal containers if the waste

stream contains trace acids.

Labeling: Affix a Hazardous Waste Tag to the container before the first drop of waste is

added[7]. The label must explicitly state "Hazardous Waste: Non-Halogenated Solvent" and

list "5-Tridecanone" along with its estimated percentage[7][9].
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Secondary Containment: Place the container in a secondary containment tray within a

designated, well-ventilated SAA (preferably under a fume hood) to capture any accidental

leaks[8][9].

Phase 2: Active Waste Transfer

Transfer Protocol: Conduct all waste transfers inside an operating chemical fume hood to

prevent inhalation exposure to volatile organic compounds[9][10]. Use a chemically

compatible funnel.

Headspace Maintenance: Fill the container to a maximum of 90% capacity, leaving at least a

1-inch headspace[8][9][11].

Causality: Leaving headspace accommodates vapor expansion caused by ambient

temperature fluctuations, preventing pressure buildup and catastrophic container

rupture[8].

Sealing: Immediately cap the container tightly after the transfer is complete. The container

must remain "vapor tight" and "spill proof" at all times when not actively receiving waste[7][9].

Phase 3: Spill Response and Self-Validating Decontamination In the event of a localized

laboratory spill involving 5-Tridecanone:

Containment: Immediately halt the source of the spill and eliminate all nearby ignition

sources, as the vapors are combustible[6][10].

Absorption: Cover the spill with inert absorbent pads or vermiculite[9]. Do not use

combustible materials like sawdust.

Collection: Place the saturated absorbent materials into a sealed, heavy-duty plastic bag,

label it as chemically contaminated hazardous waste, and request disposal through

Environmental Health and Safety (EH&S)[9][11].

Decontamination: Wash the affected surface thoroughly with soap and water[7].

Self-Validation: The decontamination is considered successful and complete when the

surface is entirely dry, visually clean, and no residual ketone odor (often described as mildly
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herbal or spicy[2]) is detectable in the ambient air.

Phase 4: Final Manifesting and Institutional Transfer

Manifest Completion: Once the container reaches 90% capacity, finalize the hazardous

waste tag, ensuring all chemical constituents and their relative percentages are accurately

recorded[9][11].

EH&S Pickup: Submit a chemical waste collection request to your institution's EH&S

department[9]. Do not transport hazardous waste across public corridors yourself unless

specifically authorized and trained.

References
"5-tridecanone N-butyl octyl ketone - The Good Scents Company." The Good Scents

Company. Available at:[Link]

"Chemical Properties of 5-Tridecanone (CAS 30692-16-1)." Cheméo. Available at: [Link]

"Characterization of the Ageing Process in Aviation Lubricant Oils through an Experimental

Simulation of the Bleed Air System Conditions." Universidade Nova de Lisboa. Available at:

[Link]

"Harnessing Odorant Receptor Activation to Suppress Real Malodor." MDPI. Available at:

[Link]

"Non-halogenated Organic Solvents - Standard Operating Procedure." Braun Research

Group, University of Illinois. Available at: [Link]

"Non-Halogenated Solvents in Laboratories - Campus Operations." Temple University.

Available at:[Link]

"School of Chemistry Hazardous Waste Management Plan." University College Dublin.

Available at:[Link]

"Factsheet: Disposal of Hazardous Waste - Basic Principles." ETH Zürich. Available at:[Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.mdpi.com/1422-0067/26/4/1566
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Non-Halogenated%20Solvents%20In%20Labs.pdf
https://www.ucd.ie/chem/t4media/Hazardous%20Waste%20Management%20Manual%2004072025.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Non-Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b7823610/docs?utm_src=pdf-body#physicochemical-drivers-of-disposal-logic
https://www.thegoodscentscompany.com/
https://www.benchchem.com/product/b7823610/docs?utm_src=pdf-body#physicochemical-drivers-of-disposal-logic
https://www.chemeo.com/
https://run.unl.pt/
https://www.mdpi.com/
https://chemistry.illinois.edu/
https://campusoperations.temple.edu/
https://www.ucd.ie/
https://ethz.ch/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


"Guidelines for Solvent Waste Recycling and Disposal." Hazardous Waste Experts. Available

at:[Link]

"2-PROPANONE." Ataman Kimya. Available at:[Link]

"Material Safety Data Sheet - Pinacolone." Cole-Parmer. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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